Cas no 55721-11-4 (Secalciferol)

• Product Name: Secalciferol
• CAS No: 55721-11-4
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• MDL: MFCD00941417
• CID: 56821
• PubChem ID: 57647691
• Update Time: 2025-04-18

Secalciferol Chemical and Physical Properties

Names and Identifiers

• Secalciferol
• 24R,25R-dihydroxycholecalciferol
• (24r)-hydroxycalcidiol (3-beta,5z,7e,24r)-9,10-secocholesta-5,7,10(19)-triene-3,24,25-triol
• 24(r),25-dihydroxycholecalciferol
• 7,10(19)-triene-3,24,25-triol,(3-beta,5z,7e,24r)-10-secocholesta-5
• k-dr
• osteod
• ro21-5816
• (3R,6R)-6-[(1R,3aR,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidene-cyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-heptane-2,3-diol
• (24R)-24,25-Dihydroxyvitamin D3
• (24R)-,24,25-Dihydroxycholecalciferol
• (24R)-24,25-Dihydroxycholecalciferol
• Secalciferolum
• CS-0929
• 24,25-dihydroxyvitamin D3
• 24,25 Dihydroxyvitamin D3
• Osteo D
• UNII-460029IUDA
• 24r,25-Dihydroxycholecalciferol
• 24(R),25-Dihydroxyvitamin D3
• DTXSID4021260
• SCHEMBL3597
• Secalciferol (JAN/USAN/INN)
• LMST03020273
• (3S,5Z,7E,24R)-9,10-secocholesta-5,7,10-triene-3,24,25-triol
• HY-32343
• Q27103914
• 460029IUDA
• C07712
• FCKJYANJHNLEEP-XRWYNYHCSA-N
• NCGC00161328-03
• 24R,25-Dihydroxyvitamin D3 (Secalciferol)
• 24R,25-Dihydroxyvitamin D3
• SECALCIFEROL [USAN]
• (24R)-24,25-Dihydroxyvitamin D3, >=98% (vitamin + pre-vitamin, HPLC)
• (5Z,7E)-(3S,24R)-9,10-seco-5,7,10(19)-cholestatriene-3,24,25-triol
• Osteo D (TN)
• SECALCIFEROL [JAN]
• HMS1989G11
• 24R,25(OH)2D3
• (3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylene-cyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methyl-heptane-2,3-diol
• 2,3-HEPTANEDIOL, 2-METHYL-6-((1R,3AS,4E,7AR)-OCTAHYDRO-4-((2Z)-2-((5S)-5-HYDROXY-2-METHYLENECYCLOHEXYLIDENE)ETHYLIDENE)-7A-METHYL-1H-INDEN-1-YL)-, (3R,6R)-
• CHEMBL1590076
• MS-27261
• HMS3402G11
• 9,10-Secocholesta-5,7,10-triene-3,24,25-triol, (3S,5Z,7E,24R)-
• D00628
• BML2-E04
• 24, 25-DIHYDROXYCHOLECALCIFEROL
• SECALCIFEROL [INN]
• Ro 21-5816
• HMS1361G11
• (3-beta,5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol
• AKOS025312292
• IDI1_033879
• CHEBI:28818
• MFCD00941417
• 24(r),25-(oh)2d3
• (5Z,7E,24R)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-3B,24,25-TRIOL
• 55721-11-4
• CHEBI:108603
• NCGC00161328-01
• HMS1791G11
• (24R)-24,25-dihydroxyvitamin D3 / (24R)-24,25-dihydroxycholecalciferol
• (24R)-Hydroxycalcidiol
• BSPBio_001409
• (3R,6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
• (24R),25-Dihydroxyvitamin D3
• Secalciferolum [INN-Latin]
• (5Z,7E,24R)-9,10-Secocholesta-5,7,10(19)-triene-3beta,24,25-triol
• CCRIS 8678
• 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3beta,5Z,7E,24R)-
• Secalciferol [USAN:INN:BAN]
• KBio2_005265
• (24R)-24,25-Dihydroxy-vitamin D3
• Bio1_000593
• Bio1_001082
• Bio2_000609
• Bio1_000104
• KBio2_002697
• CBiol_001818
• KBio3_000258
• Bio2_000129
• Q27187524
• (3R,6R)-6-[(1R,3aS,7aR)-4-[2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,3-diol
• (3R,6R)-6-((3aS,7aR,E)-4-((E)-2-((S)-5-hydroxy-2-methylenecyclohexylidene)ethylidene)-7a-methyloctahydro-1H-inden-1-yl)-2-methylheptane-2,3-diol
• KBioSS_000129
• KBioGR_000129
• KBio3_000257
• KBio2_000129
• (24R)-24,25-dihydroxycalciol
• BRD-K02965577-001-03-4

• MDL： MFCD00941417
• Inchi： 1S/C27H44O3/c1-18-8-12-22(28)17-21(18)11-10-20-7-6-16-27(5)23(13-14-24(20)27)19(2)9-15-25(29)26(3,4)30/h10-11,19,22-25,28-30H,1,6-9,12-17H2,2-5H3/b20-10+,21-11-/t19-,22+,23-,24+,25-,27-/m1/s1
• InChI Key： FCKJYANJHNLEEP-XRWYNYHCSA-N
• SMILES： O[C@@H](C(C)(C)O)CC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 416.32900
• Monoisotopic Mass: 416.329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 5

Experimental Properties

• Density: 1.0362 (rough estimate)
• Melting Point: 63-65°C
• Boiling Point: 474.91°C (rough estimate)
• Flash Point: 241.5 ºC
• Refractive Index: 1.4700 (estimate)
• PSA: 60.69000
• LogP: 5.70470

Secalciferol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311-H330-H372
• Warning Statement： P260-P280-P284-P301+P310-P310
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 28
• Safety Instruction： S28-S36/37-S45
• RTECS：VS2895000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅱ
• Storage Condition：4°C, protect from light, stored under nitrogen
• Safety Term：S28;S36/37;S45
• Risk Phrases：R28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives